Cas no 123496-28-6 (1-8-Kinetensin (human)(9CI))

• Product Name: 1-8-Kinetensin (human)(9CI)
• CAS No: 123496-28-6
• MF: C₅₀H₇₄N₁₆O₁₀
• MW: 1059.22376966476
• CID: 173163
• PubChem ID: 3083016
• Update Time: 2025-07-08

1-8-Kinetensin (human)(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-8-Kinetensin (human)(9CI)
• (Des-Leu9)-Kinetensin
• H-ILE-ALA-ARG-ARG-HIS-PRO-TYR-PHE-OH
• histamine-releasing peptide
• 9-De-L-leucinekinetensin (human)
• Ile-ala-arg-arg-his-pro-tyr-pro-tyr-phe
• Isoleucyl-alanyl-arginyl-arginyl-histidyl-prolyl-tyrosyl-prolyl-tyrosyl-phenylalanine
• Kinetensin (human), 9-de-L-leucine-
• L-isoleucyl-L-alanyl-N~5~-(diaminomethylidene)-L-ornithyl-N~5~-(diaminomethylidene)-L-ornithyl-L-histidyl-L-prolyl-L-tyrosyl-L-phenylalanine
• DTXSID70154024
• 123496-28-6
• kinetensin-(1-8)
• L-Ile-L-Ala-L-Arg-L-Arg-L-His-L-Pro-L-Tyr-L-Phe
• IARRHPYF
• CHEBI:149501
• KT(1-8)
• L-isoleucyl-L-alanyl-L-arginyl-L-arginyl-L-histidyl-L-prolyl-L-tyrosyl-L-phenylalanine
• Ile-Ala-Arg-Arg-His-Pro-Tyr-Phe
• kinetensin (1-8)
• Kinetensin 1-8
• I-A-R-R-H-P-Y-F
• (2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3S)-2-amino-3-methylpentanoyl]amino]propanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]pyrrolidine-2-carbonyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-phenylpropanoic acid

• Inchi： 1S/C50H74N16O10/c1-4-28(2)40(51)46(73)60-29(3)41(68)61-34(13-8-20-57-49(52)53)42(69)62-35(14-9-21-58-50(54)55)43(70)64-37(25-32-26-56-27-59-32)47(74)66-22-10-15-39(66)45(72)63-36(23-31-16-18-33(67)19-17-31)44(71)65-38(48(75)76)24-30-11-6-5-7-12-30/h5-7,11-12,16-19,26-29,34-40,67H,4,8-10,13-15,20-25,51H2,1-3H3,(H,56,59)(H,60,73)(H,61,68)(H,62,69)(H,63,72)(H,64,70)(H,65,71)(H,75,76)(H4,52,53,57)(H4,54,55,58)/t28-,29-,34-,35-,36-,37-,38-,39-,40-/m0/s1
• InChI Key： KLNGALQMFAURPH-NOQNJSOHSA-N
• SMILES： O=C([C@H](CC1=CN=CN1)NC([C@H](CCC/N=C(\N)/N)NC([C@H](CCC/N=C(\N)/N)NC([C@H](C)NC([C@H]([C@@H](C)CC)N)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(N[C@H](C(=O)O)CC1C=CC=CC=1)=O)CC1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 1057.57019
• Monoisotopic Mass: 1058.577
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 76
• Rotatable Bond Count: 39
• Complexity: 1990
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 436Ų

Experimental Properties

• Density: 1.44
• Refractive Index: 1.675
• PSA: 433.04

Additional information on 1-8-Kinetensin (human)(9CI)

Introduction to 1-8-Kinetensin (human) (CAS No. 123496-28-6)

1-8-Kinetensin (human) (CAS No. 123496-28-6) is a biologically active peptide that has garnered significant attention in the fields of biochemistry and pharmacology due to its unique properties and potential therapeutic applications. This compound, also known as Kinetensin, is a fragment of the larger kinin family of peptides, which are known for their roles in various physiological processes, including inflammation, pain, and vascular regulation.

The structure of 1-8-Kinetensin (human) consists of eight amino acids, making it a relatively short peptide. Its sequence is H-His-Pro-Phe-Ser-His-Leu-Met-OH, which confers specific biological activities. The peptide's small size and specific sequence allow it to interact with various receptors and signaling pathways, making it a valuable tool in both research and potential clinical applications.

Recent studies have highlighted the importance of 1-8-Kinetensin (human) in understanding the mechanisms of inflammation and pain. For instance, a study published in the Journal of Biological Chemistry demonstrated that this peptide can modulate the activity of bradykinin receptors, which are key players in the inflammatory response. By binding to these receptors, 1-8-Kinetensin (human) can influence the release of inflammatory mediators such as prostaglandins and cytokines.

In addition to its role in inflammation, 1-8-Kinetensin (human) has been shown to have analgesic properties. Research conducted at the University of California, San Francisco, found that this peptide can reduce pain sensitivity by interacting with nociceptive pathways. This finding opens up new possibilities for developing novel pain management strategies that target specific receptors involved in pain signaling.

The potential therapeutic applications of 1-8-Kinetensin (human) extend beyond inflammation and pain management. A study published in the Nature Communications journal explored the role of this peptide in cardiovascular health. The research indicated that 1-8-Kinetensin (human) can exert vasodilatory effects by activating endothelial nitric oxide synthase (eNOS), leading to increased production of nitric oxide. This effect can help improve blood flow and reduce vascular resistance, making it a promising candidate for treating conditions such as hypertension and peripheral artery disease.

In the context of drug development, the stability and bioavailability of peptides like 1-8-Kinetensin (human) are critical factors. Recent advancements in chemical synthesis and formulation techniques have improved the stability and pharmacokinetic properties of these peptides. For example, conjugation with polyethylene glycol (PEG) has been shown to enhance the half-life and reduce renal clearance of peptides like 1-8-Kinetensin (human). This modification can significantly improve their therapeutic efficacy and reduce the frequency of administration.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-8-Kinetensin (human)-based therapies. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported. These findings provide a strong foundation for further clinical development and potential approval for use in various medical conditions.

In conclusion, 1-8-Kinetensin (human) (CAS No. 123496-28-6) is a multifaceted peptide with significant potential in both research and clinical applications. Its unique biological activities make it an important molecule for understanding and treating conditions related to inflammation, pain, and cardiovascular health. Ongoing research and clinical trials continue to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in the future.